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Compound of Interest

Compound Name: 4-Methylamphetamine, (+)-

Cat. No.: B15182165

Authoritative, procedural guidance for the safe and compliant disposal of 4-
Methylamphetamine, ensuring the safety of personnel and adherence to regulatory standards.

For researchers, scientists, and drug development professionals, the proper handling and
disposal of controlled substances like 4-Methylamphetamine is a critical component of
laboratory safety and regulatory compliance. This document provides essential, immediate
safety and logistical information, outlining the necessary operational and disposal plans.

Regulatory Framework and Compliance

4-Methylamphetamine (4-MA) is classified as a Schedule Il controlled substance in the United
States, indicating a high potential for abuse.[1] Its disposal is therefore strictly regulated by the
Drug Enforcement Administration (DEA) and the Environmental Protection Agency (EPA). The
primary mandate from the DEA is that any disposal method must render the controlled
substance "non-retrievable."[2][3] This means the physical or chemical condition of the
substance must be permanently and irreversibly altered, making it unusable for all practical
purposes.[2]

It is a violation of DEA regulations to abandon controlled substances. Principal investigators are
responsible for the disposal of all controlled substances in their possession before laboratory
closure or the expiration of their DEA registration.[2]

Hazard Identification and Safety Precautions
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Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)
for 4-Methylamphetamine. The SDS provides comprehensive information on hazards, handling,
and emergency measures.

GHS Hazard Statements for similar amphetamine compounds include:[4][5]
e H301: Toxic if swallowed.
e H336: May cause drowsiness or dizziness.

Personal Protective Equipment (PPE): Proper PPE is mandatory when handling 4-
Methylamphetamine. This includes:

o Gloves: Use proper glove removal technique to avoid skin contact.[4]
o Eye Protection: Safety glasses or a face shield.
e Lab Coat: To protect from skin exposure.

o Respiratory Protection: Use in a well-ventilated area, such as a fume hood, to avoid
inhalation.[4][5]

Chemical Incompatibilities: 4-Methylamphetamine is incompatible with strong oxidizing agents.

[4]

Disposal Procedures

The DEA and EPA have outlined specific requirements for the disposal of controlled substances
and hazardous pharmaceutical waste. The following steps provide a compliant and safe
disposal workflow.

Step 1: Waste Characterization

All waste containing 4-Methylamphetamine must be classified as hazardous waste. The EPA
has established four characteristics for hazardous waste: ignitability, corrosivity, reactivity, and
toxicity.[6] Given its toxicological properties, 4-Methylamphetamine waste falls under the
toxicity characteristic.
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Step 2: On-Site Destruction (When Permissible and Feasible)

While on-site destruction is an option, it is highly regulated and must result in the substance
being non-retrievable. The DEA does not endorse specific methods but allows for processes
like chemical digestion.[3] However, developing and validating such a procedure is a significant
undertaking and is generally not performed in a standard research laboratory.

Step 3: Utilization of a DEA-Registered Reverse Distributor

The most common and recommended method for the disposal of controlled substances from a
research setting is through a DEA-registered reverse distributor.[2][7] These are specialized
waste management companies authorized to handle and dispose of controlled substances.

Experimental Protocol for Reverse Distributor Disposal:
e Segregation and Storage:

o Carefully segregate all waste containing 4-Methylamphetamine from other laboratory
waste streams.

o Store the waste in a designated, secure location that is compliant with DEA regulations for
the storage of Schedule Il substances. This typically involves a securely locked,
substantially constructed cabinet or safe.

o The container must be clearly labeled as "Hazardous Waste" and include the name "4-
Methylamphetamine."

o Contact a DEA-Registered Reverse Distributor:

o Identify and contract with a reverse distributor that is registered with the DEA to handle
Schedule Il controlled substances.

e Documentation:

o When transferring Schedule 1l substances to a reverse distributor, the distributor must
issue an official DEA Form 222 to the registrant.[7]
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o The registrant must maintain a detailed record of the disposal, including the date, the
name and registration number of the reverse distributor, and the quantity of the substance
disposed of.[7]

o The reverse distributor is responsible for completing a DEA Form 41 ("Registrants
Inventory of Drugs Surrendered”) upon destruction of the substance and providing a copy
to the registrant.[7]

o All disposal records must be maintained for a minimum of three years.[2]
Step 4: Disposal of Empty Containers

Empty stock bottles that previously contained 4-Methylamphetamine must have their labels
removed or made unreadable before being discarded with non-regulated waste. The disposal
of the empty container should be logged in the registrant's records.[2]

Prohibited Disposal Methods:

» Drain Disposal ("Sewering"): The EPA explicitly prohibits the sewering of hazardous waste
pharmaceuticals.[8][9][10]

» Mixing with Coffee Grounds or Cat Litter: These methods are not considered to render the
substance non-retrievable by the DEA for registrants.[11]

e Regular Trash Disposal: Unaltered 4-Methylamphetamine or its waste cannot be disposed of
in the regular trash.

Data Presentation

Table 1. Chemical and Physical Properties of 4-Methylamphetamine
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Property Value
IUPAC Name 1-(4-methylphenyl)propan-2-amine[1][12]
Synonyms 4-MA, p-TAP, Aptrol[1][12]

Molecular Formula

C1oH1sN[1]

Molecular Weight

149.237 g/mol [1]

Appearance (HCI salt)

White powder[12]

Melting Point (HCI salt)

149.9 °C[12]

CAS Number

64-11-9 (base), 41632-56-8 (HCI salt)[1][12]

UN Number (for transport)

2811[4]

Mandatory Visualization
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Phase 1: Waste Identification and Segregation
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Phase 2: Secure Storage and Documentation

Store in a secure, DEA-compliant
location (locked safe/cabinet)
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disposal logs

Initiate
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Phase 3: Compliant Disposal via Reverse Distributor

Contact a DEA-registered
Reverse Distributor
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Complete DEA Form 222
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(Inventory of Drugs Surrendered)
from Reverse Distributor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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